Cas no 46323-27-7 (1-(phenylmethyl)-1H-Imidazole-2-carbonitrile)
46323-27-7 structure
Product Name:1-(phenylmethyl)-1H-Imidazole-2-carbonitrile
CAS No:46323-27-7
MF:C11H9N3
MW:183.209261655807
CID:1112691
PubChem ID:11030475
Update Time:2025-04-20
1-(phenylmethyl)-1H-Imidazole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenylmethyl)-1H-Imidazole-2-carbonitrile
- 1-benzylimidazole-2-carbonitrile
- 1H-Imidazole-2-carbonitrile, 1-(phenylmethyl)-
- 46323-27-7
- 1-benzyl-1H-imidazole-2-carbonitrile
- DTXSID10452531
- IYJCCWWFXUVDEC-UHFFFAOYSA-N
- AKOS015905907
- SCHEMBL9638042
- 1-benzyl-2-cyanoimidazole
- DB-201556
-
- Inchi: 1S/C11H9N3/c12-8-11-13-6-7-14(11)9-10-4-2-1-3-5-10/h1-7H,9H2
- InChI Key: IYJCCWWFXUVDEC-UHFFFAOYSA-N
- SMILES: N1(C(C#N)=NC=C1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 183.079647300g/mol
- Monoisotopic Mass: 183.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 41.6Ų
1-(phenylmethyl)-1H-Imidazole-2-carbonitrile Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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